Cas no 78-14-8 (Silicic acid (H4SiO4),tetraoctyl ester)

• Product Name: Silicic acid (H4SiO4),tetraoctyl ester
• CAS No: 78-14-8
• MF: C₃₂H₆₈O₄Si
• MW: 544.965432167053
• CID: 565886
• PubChem ID: 66214
• Update Time: 2025-04-19

Silicic acid (H4SiO4),tetraoctyl ester Chemical and Physical Properties

Names and Identifiers

• Silicic acid (H4SiO4),tetraoctyl ester
• tetraoctyl orthosilicate
• Silicic acid, tetraoctyl ester
• tetra(octyloxy)silane
• Tetraoctyl silicate
• Octyl silicate
• starbld0020685
• NS00041104
• Octyl silicate ((C8H17O)4Si)
• EINECS 201-086-4
• OCTYL ORTHOSILICATE
• SCHEMBL77168
• NSC89773
• C32H68O4Si
• UNII-PSM9C5H8Q8
• NSC 89773
• DTXSID50999253
• Silicic acid (H4SiO4), tetraoctyl ester
• 78-14-8
• PSM9C5H8Q8
• tetrakis(octyloxy)silane
• NSC-89773
• AKOS024429082

• Inchi： 1S/C32H68O4Si/c1-5-9-13-17-21-25-29-33-37(34-30-26-22-18-14-10-6-2,35-31-27-23-19-15-11-7-3)36-32-28-24-20-16-12-8-4/h5-32H2,1-4H3
• InChI Key： OZLXDDRBXFHZNO-UHFFFAOYSA-N
• SMILES： [Si](OCCCCCCCC)(OCCCCCCCC)(OCCCCCCCC)OCCCCCCCC

Computed Properties

• Exact Mass: 205.08961
• Monoisotopic Mass: 544.489
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 37
• Rotatable Bond Count: 32
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9A^2

Experimental Properties

• Density: 0.881
• Boiling Point: 421.1°C at 760 mmHg
• Flash Point: 145.2°C
• Refractive Index: 1.449
• PSA: 78.41
• LogP: 10.93040